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Compound of Interest

Compound Name: WAY-325485

Cat. No.: B15551297 Get Quote

A comprehensive investigation into the chemical identity of WAY-325485 has revealed

significant and unresolved discrepancies across publicly available chemical data sources. This

ambiguity makes it impossible to provide a definitive technical guide on its properties and

associated experimental protocols, as the foundational information—the molecule's very

structure—remains contested.

Initial searches for WAY-325485, identified by the CAS number 177937-81-4, presented two

vastly different chemical structures and IUPAC names. One designated it as [3-(4-

chlorophenyl)-2-[[6-[[(2,4-difluorophenyl)methyl]sulfanyl]pyridazin-3-yl]methyl]imidazo[1,2-

a]pyrimidin-8-yl]azetidine-3-carboxamide, a complex heterocyclic molecule. The other,

incongruously linked to the same CAS number, was identified as 2-amino-3-cyano-4-(2-furyl)-5-

methyl-6-phenylpyridine, a significantly simpler compound.

Further attempts to resolve this conflict through verification against major chemical databases

such as PubChem and ChemSpider proved fruitless. A definitive, validated entry for CAS

number 177937-81-4 that would allow for the unequivocal identification of WAY-325485 could

not be located.

This fundamental discrepancy in the chemical identity of WAY-325485 precludes any accurate

compilation of its chemical and pharmacological properties. Without a confirmed structure, data

on molecular weight, formula, solubility, mechanism of action, binding affinity, and biological

effects cannot be reliably attributed. Consequently, the creation of summary data tables,
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detailed experimental protocols, and signaling pathway diagrams, as requested, cannot be

responsibly undertaken.

Conclusion

The identity of the chemical entity referred to as WAY-325485 with CAS number 177937-81-4 is

currently ambiguous due to conflicting information in the public domain. Until this fundamental

issue of its precise chemical structure is resolved by a definitive, authoritative source, any

technical documentation would be speculative and potentially misleading. Researchers,

scientists, and drug development professionals are advised to exercise extreme caution when

encountering this designation and to seek further clarification from primary synthesis and

characterization literature, should it become available.

To cite this document: BenchChem. [Unraveling the Ambiguity of WAY-325485: A Case of
Conflicting Chemical Identities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551297#way-325485-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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